Cas no 7338-73-0 (3-hydroxy-3-methylpentane-2,4-dione)

• Product Name: 3-hydroxy-3-methylpentane-2,4-dione
• CAS No: 7338-73-0
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 1760706
• PubChem ID: 192843
• Update Time: 2025-04-21

3-hydroxy-3-methylpentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-methylpentane-2,4-dione
• 3-Hydroxy-3-methyl-2,4-pentanedione
• UNII-CN7KH697OH
• Q27275547
• diacetyl ethanol
• DTXSID90223620
• Diacetylmethylcarbinol
• SCHEMBL16599779
• DTXCID20146111
• 1,1-DIACETYLETHYL ALCOHOL
• CN7KH697OH
• 7338-73-0
• 2,4-Pentanedione, 3-hydroxy-3-methyl-
• AKOS025296118

• Inchi： 1S/C6H10O3/c1-4(7)6(3,9)5(2)8/h9H,1-3H3
• InChI Key： PYRMISJRKRVNPG-UHFFFAOYSA-N
• SMILES： OC(C(C)=O)(C(C)=O)C

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 202.9°C at 760 mmHg
• Flash Point: 90.8°C
• Refractive Index: 1.439
• PSA: 54.37